2-(4-biphenylyloxy)-N-(3-chloro-2-methylphenyl)propanamide
Overview
Description
2-(4-biphenylyloxy)-N-(3-chloro-2-methylphenyl)propanamide, also known as BPP, is a synthetic compound that has been extensively studied for its potential therapeutic applications in various medical conditions. This compound belongs to the class of selective estrogen receptor modulators (SERMs), which are known to exhibit tissue-specific effects on estrogen receptors. BPP has been shown to have a high affinity for estrogen receptors, particularly the alpha subtype, and has been investigated for its potential use in breast cancer therapy, osteoporosis, and other estrogen-related disorders.
Mechanism of Action
2-(4-biphenylyloxy)-N-(3-chloro-2-methylphenyl)propanamide acts as a selective estrogen receptor modulator (SERM) and exhibits tissue-specific effects on estrogen receptors. The compound has a high affinity for estrogen receptors, particularly the alpha subtype, and has been shown to act as an agonist or antagonist depending on the tissue type. 2-(4-biphenylyloxy)-N-(3-chloro-2-methylphenyl)propanamide has been found to exhibit estrogenic effects in bone tissue, while acting as an antagonist in breast tissue.
Biochemical and Physiological Effects:
2-(4-biphenylyloxy)-N-(3-chloro-2-methylphenyl)propanamide has been shown to have a number of biochemical and physiological effects. The compound has been found to increase bone mineral density and reduce bone loss in animal models of osteoporosis. 2-(4-biphenylyloxy)-N-(3-chloro-2-methylphenyl)propanamide has also been shown to inhibit the growth of breast cancer cells in vitro and in animal models of breast cancer.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(4-biphenylyloxy)-N-(3-chloro-2-methylphenyl)propanamide in lab experiments is its high affinity for estrogen receptors, particularly the alpha subtype. This allows for the compound to be used in a variety of experiments investigating the role of estrogen receptors in various tissues. However, one limitation of using 2-(4-biphenylyloxy)-N-(3-chloro-2-methylphenyl)propanamide is its complex synthesis process, which can make it difficult and expensive to obtain in large quantities.
Future Directions
There are several potential future directions for research on 2-(4-biphenylyloxy)-N-(3-chloro-2-methylphenyl)propanamide. One area of interest is the development of 2-(4-biphenylyloxy)-N-(3-chloro-2-methylphenyl)propanamide analogs with improved pharmacological properties. Another area of interest is the investigation of 2-(4-biphenylyloxy)-N-(3-chloro-2-methylphenyl)propanamide in other estrogen-related disorders, such as endometriosis and uterine fibroids. Additionally, further studies are needed to elucidate the precise mechanism of action of 2-(4-biphenylyloxy)-N-(3-chloro-2-methylphenyl)propanamide and to determine its safety and efficacy in clinical trials.
Scientific Research Applications
2-(4-biphenylyloxy)-N-(3-chloro-2-methylphenyl)propanamide has been extensively studied for its potential therapeutic applications in various medical conditions. The compound has been investigated for its potential use in breast cancer therapy, osteoporosis, and other estrogen-related disorders. 2-(4-biphenylyloxy)-N-(3-chloro-2-methylphenyl)propanamide has been shown to have a high affinity for estrogen receptors, particularly the alpha subtype, and has been found to exhibit tissue-specific effects on estrogen receptors.
properties
IUPAC Name |
N-(3-chloro-2-methylphenyl)-2-(4-phenylphenoxy)propanamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20ClNO2/c1-15-20(23)9-6-10-21(15)24-22(25)16(2)26-19-13-11-18(12-14-19)17-7-4-3-5-8-17/h3-14,16H,1-2H3,(H,24,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ILBRVBIZFSNMKJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1Cl)NC(=O)C(C)OC2=CC=C(C=C2)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20ClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.